2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide

• IUPAC Name: 2-[4-(4-methylphenyl)-1-oxophthalazin-2-yl]acetamide
• InChI: InChI=1S/C17H15N3O2/c1-11-6-8-12(9-7-11)16-13-4-2-3-5-14(13)17(22)20(19-16)10-15(18)21/h2-9H,10H2,1H3,(H2,18,21)
• InChI Key: GRGIGKSRNUVETP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(=O)C3=CC=CC=C32)CC(=O)N
• Molecular Formula: C17H15N3O2
• Molecular Weight: 293.32 g/mol

Description

Synthesis Analysis

The synthesis of related phthalazine derivatives and acetamides has been extensively studied. For instance, acetamides and arylureas derived from 2-amino-5-alkoxyphenyl-1,3,4-oxa(thia)diazoles have shown anti-inflammatory and analgesic activities, indicating the significance of the bicyclic derivatives and the influence of alkoxyphenyl substituents (Mazzone et al., 1987). Moreover, the synthesis of pyridine, pyridazine, and phthalazine derivatives from ethyl 2-arylhydrazono-3-butyrates has been demonstrated, highlighting the chemical versatility of these compounds (Rady & Barsy, 2006).

Molecular Structure Analysis

Molecular structure elucidation is crucial for understanding the chemical behavior of compounds. Studies have used spectroscopic and magnetic resonance techniques to determine the structure of polymers derived from phthalazine derivatives, aiding in the comprehension of their molecular arrangements and behavior (Paventi et al., 1996).

Chemical Reactions and Properties

Phthalazine derivatives undergo a variety of chemical reactions, leading to the creation of new compounds with potential biological activities. For example, N-aryl substituted phenyl acetamide analogs of phthalazines have been synthesized and evaluated for their anticancer and antimicrobial activities, demonstrating the potential for medicinal applications (Kumar et al., 2019).

Physical Properties Analysis

The study of physical properties, such as crystal structure and bonding, provides insight into the stability and solubility of compounds. Research on N-(2-Methylphenyl)acetamide, a structurally related compound, reveals information about its crystalline structure and bond parameters, which are essential for understanding the physical characteristics of similar acetamides (Gowda et al., 2007).

Chemical Properties Analysis

The chemical properties of phthalazine derivatives, such as their reactivity and interaction with other compounds, are of great interest. Studies on the synthesis and antimicrobial activity of phthalazin-1(2H)-one derivatives have shown that these compounds possess significant biological activities, illustrating the importance of chemical properties in the development of new pharmaceuticals (Sridhara et al., 2010).

Mechanism of Action

The mechanism of action of such compounds can vary greatly depending on their structure and the target they interact with. For instance, some compounds with similar structures have shown potent antileishmanial and antimalarial activities.

Safety and Hazards

The safety and hazards associated with a compound like “2-[4-(4-methylphenyl)-1-oxo-2(1H)-phthalazinyl]acetamide” would depend on its specific properties. For instance, acetamide, a related compound, has specific safety guidelines provided by the Occupational Safety and Health Administration.

Future Directions

The future directions in the research and development of such compounds could involve further exploration of their potential biological activities, optimization of their synthesis procedures, and detailed investigation of their mechanism of action. This could lead to the development of new drugs or therapeutic agents.